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For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromoethyne (BrC=CH), also known as bromoacetylene, is a highly reactive and versatile
synthetic intermediate. Its unique structure, featuring a terminal alkyne and a bromine atom,
allows for a wide range of chemical transformations, making it a valuable building block in
organic synthesis, particularly in the development of novel pharmaceutical compounds and
complex molecular architectures. This guide provides an in-depth overview of the core
physicochemical properties, synthesis, and reactivity of bromoethyne.

Core Data

The fundamental physicochemical properties of bromoethyne are summarized below.
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Property Value Reference
CAS Number 593-61-3 [11[2][3][4]
Molecular Formula C2HBr [11[31[4]
Molecular Weight 104.93 g/mol [11[2]
IUPAC Name bromoethyne [1]
Synonyms Bromoacetylene, Acetylene, o

bromo-
Boiling Point 277.8-2779K [3]
Enthalpy of Vaporization 25.6 kd/mol at 273 K [3]
Enthalpy of Formation (gas) 269 + 6.3 kJ/mol [4]

Experimental Protocols
Synthesis of Bromoethyne

A common laboratory synthesis of bromoethyne involves the dehydrobromination of 1,2-
dibromoethene. While specific reaction conditions can vary, a general protocol is as follows:

Materials:

e 1,2-dibromoethene

e Astrong base (e.g., potassium hydroxide)
e An appropriate solvent (e.g., ethanol)
Procedure:

o Dissolve 1,2-dibromoethene in the chosen solvent within a reaction vessel equipped with a
condenser and a dropping funnel.

e Cool the mixture in an ice bath.
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e Slowly add a solution of the strong base to the reaction mixture with continuous stirring.
o After the addition is complete, allow the reaction to proceed at a controlled temperature.
o The bromoethyne product is volatile and can be collected by distillation.

Note: Bromoethyne is unstable and potentially explosive, requiring careful handling and
appropriate safety precautions.

Key Reactions of Bromoethyne

Bromoethyne's reactivity is centered around its carbon-carbon triple bond and the carbon-
bromine bond, making it a versatile reagent in various coupling and functionalization reactions.

1. Nucleophilic Substitution: The bromine atom can be displaced by a variety of nucleophiles.
This allows for the introduction of the ethynyl group into different molecular frameworks.

2. Cross-Coupling Reactions: Bromoethyne is a key substrate in palladium-catalyzed and
copper-catalyzed cross-coupling reactions. For instance, it can be coupled with o-
aminophenols and isocyanides to synthesize substituted 4-amino-benzo[b]oxazepines.[2]
Similarly, it undergoes copper-catalyzed cross-coupling with imidazoles to form N-
alkynylimidazoles.[2]

3. Reactions with Amines: Bromoethyne reacts with primary amines, which can lead to the
formation of isonitriles and methyne through oxidation and deprotonation, particularly in the
context of organometallic complexes.[5]

Logical Workflow for Bromoethyne in Synthesis

The following diagram illustrates the central role of bromoethyne as a synthetic intermediate.
Caption: Synthetic utility of bromoethyne as a versatile building block.

This technical guide provides a foundational understanding of bromoethyne for researchers
and professionals in drug development and chemical synthesis. Its rich reactivity profile
continues to be explored for the construction of complex and biologically active molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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